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Compound of Interest

Compound Name: 4-Methoxy estrone-d4

Cat. No.: B15142837 Get Quote

An in-depth overview of 4-Methoxyestrone-d4, a deuterated metabolite of estrone, for its

application in scientific research and drug development.

Introduction
4-Methoxyestrone-d4 is the deuterated form of 4-Methoxyestrone, an endogenous estrogen

metabolite. It is primarily utilized as an internal standard in analytical chemistry, particularly in

mass spectrometry-based methods, for the accurate quantification of 4-Methoxyestrone and

other related estrogens in biological matrices. Its isotopic labeling provides a distinct mass-to-

charge ratio, allowing for precise differentiation from its endogenous, non-labeled counterpart.

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of 4-Methoxyestrone-

d4 and its non-deuterated analog, 4-Methoxyestrone. Due to the limited availability of specific

experimental data for the deuterated form, some properties are inferred from the non-

deuterated compound.

Table 1: General Properties
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Property 4-Methoxyestrone-d4 4-Methoxyestrone

Chemical Formula C₁₉H₂₀D₄O₃ C₁₉H₂₄O₃

Molecular Weight 304.42 g/mol [1] 300.4 g/mol [2][3]

CAS Number Not available 58562-33-7[2][3]

Appearance
White to off-white solid

(presumed)
White solid[3]

Melting Point Not available 223-225 °C[3]

Solubility Not available
Slightly soluble in chloroform

and methanol

Table 2: Spectroscopic Data

Data Type 4-Methoxyestrone-d4 4-Methoxyestrone

¹H NMR

Specific data not available.

Peaks corresponding to the

deuterated positions would be

absent.

Specific data not readily

available in searched

literature.

¹³C NMR

Specific data not available.

Carbons bearing deuterium

would show altered signals

(e.g., triplets with reduced

intensity).

Specific data not readily

available in searched

literature.

Mass Spectrometry

A distinct molecular ion peak at

m/z 304.4. Fragmentation

pattern will differ from the non-

deuterated form due to the

presence of deuterium.

Molecular ion peak at m/z

300.4.

Metabolic Pathway
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4-Methoxyestrone is a product of estrogen metabolism. The pathway begins with the

conversion of androgens to estrone (E1). Estrone is then hydroxylated to form 4-

hydroxyestrone, a catechol estrogen. This reaction is primarily catalyzed by cytochrome P450

enzymes. Subsequently, the enzyme Catechol-O-methyltransferase (COMT) methylates 4-

hydroxyestrone to produce 4-methoxyestrone.[4] This metabolic process is a key route for the

detoxification and elimination of estrogens.

Androgens Estrone (E1)Aromatase 4-HydroxyestroneCytochrome P450 4-MethoxyestroneCOMT
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Metabolic pathway of 4-Methoxyestrone formation.

Experimental Protocols
4-Methoxyestrone-d4 is an ideal internal standard for quantifying estrogens in biological

samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below is a

generalized protocol based on established methods for estrogen analysis.

Sample Preparation
Spiking: To a known volume of the biological sample (e.g., 1 mL of serum or plasma), add a

precise amount of 4-Methoxyestrone-d4 solution to serve as the internal standard.

Extraction: Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate

the estrogens from the sample matrix. A common LLE method involves the addition of an

organic solvent such as methyl tert-butyl ether (MTBE), followed by vortexing and

centrifugation to separate the organic and aqueous layers.[5]

Derivatization (Optional but common): To enhance ionization efficiency and improve

sensitivity in mass spectrometry, the extracted estrogens can be derivatized. A common

derivatizing agent is dansyl chloride, which reacts with the phenolic hydroxyl group of the

estrogens.[6]

Reconstitution: After extraction and optional derivatization, the sample is dried down under a

stream of nitrogen and reconstituted in a suitable solvent for LC-MS/MS analysis, typically a
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mixture of water and an organic solvent like methanol or acetonitrile.[5]

LC-MS/MS Analysis
Chromatographic Separation: The reconstituted sample is injected into an HPLC or UHPLC

system. A reversed-phase C18 column is commonly used to separate the different estrogen

metabolites based on their polarity. A gradient elution with a mobile phase consisting of water

and an organic solvent (e.g., methanol or acetonitrile), often with additives like ammonium

fluoride or formic acid, is employed.[5]

Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass

spectrometer. The instrument is operated in Multiple Reaction Monitoring (MRM) mode,

where specific precursor-to-product ion transitions for both the analyte (e.g., 4-

Methoxyestrone) and the internal standard (4-Methoxyestrone-d4) are monitored. The use of

a stable isotope-labeled internal standard corrects for variations in sample preparation and

instrument response, leading to highly accurate and precise quantification.[6]

Experimental Workflow
The following diagram illustrates a typical workflow for the quantification of estrogens in

biological samples using a deuterated internal standard like 4-Methoxyestrone-d4.
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Workflow for estrogen analysis using an internal standard.
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Conclusion
4-Methoxyestrone-d4 is a valuable tool for researchers in the fields of endocrinology, clinical

chemistry, and drug development. Its use as an internal standard in LC-MS/MS methods

enables the reliable quantification of estrogen metabolites, contributing to a better

understanding of hormonal balance and its role in health and disease. While specific physical

and spectral data for the deuterated compound are not widely published, its properties can be

largely inferred from its non-deuterated counterpart for the purpose of analytical method

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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